Cas no 2228968-95-2 (4,4-Difluoro-1-(4-nitrophenyl)cyclohexan-1-amine)

• Product Name: 4,4-Difluoro-1-(4-nitrophenyl)cyclohexan-1-amine
• CAS No: 2228968-95-2
• MF: C₁₂H₁₄F₂N₂O₂
• MW: 256.248569965363
• CID: 5973412
• PubChem ID: 165736753
• Update Time: 2025-11-01

4,4-Difluoro-1-(4-nitrophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(4-nitrophenyl)cyclohexan-1-amine
• EN300-1945818
• 2228968-95-2
• 4,4-Difluoro-1-(4-nitrophenyl)cyclohexan-1-amine

• Inchi： 1S/C12H14F2N2O2/c13-12(14)7-5-11(15,6-8-12)9-1-3-10(4-2-9)16(17)18/h1-4H,5-8,15H2
• InChI Key： LEMYMOUAVFFCTD-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC(=CC=2)[N+](=O)[O-])(CC1)N)F

Computed Properties

• Exact Mass: 256.10233402g/mol
• Monoisotopic Mass: 256.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 4,4-Difluoro-1-(4-nitrophenyl)cyclohexan-1-amine

Research Brief on 4,4-Difluoro-1-(4-nitrophenyl)cyclohexan-1-amine (CAS: 2228968-95-2): Recent Advances and Applications

4,4-Difluoro-1-(4-nitrophenyl)cyclohexan-1-amine (CAS: 2228968-95-2) is a fluorinated cyclohexylamine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic routes, biological activities, and potential applications.

The compound's unique structural features, including the difluorinated cyclohexyl ring and the nitro-substituted phenyl group, contribute to its distinct physicochemical properties and biological interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4,4-Difluoro-1-(4-nitrophenyl)cyclohexan-1-amine serves as a key intermediate in the synthesis of sigma-1 receptor ligands, which are being investigated for their neuroprotective effects in Alzheimer's disease and Parkinson's disease. The study reported a high-yield synthetic route involving a reductive amination step, with the final product exhibiting excellent purity and stability.

In addition to its role in CNS drug discovery, recent research has explored the compound's utility in the development of anti-inflammatory agents. A 2024 preprint on bioRxiv described the incorporation of 4,4-Difluoro-1-(4-nitrophenyl)cyclohexan-1-amine into a series of novel cyclooxygenase-2 (COX-2) inhibitors. The fluorinated cyclohexyl moiety was found to enhance the compounds' metabolic stability and selectivity, reducing off-target effects commonly associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest that the compound could play a pivotal role in the design of next-generation anti-inflammatory therapeutics.

Further investigations into the compound's mechanism of action have revealed its potential as a modulator of protein-protein interactions (PPIs). A recent study in ACS Chemical Biology (2024) utilized 4,4-Difluoro-1-(4-nitrophenyl)cyclohexan-1-amine as a scaffold for developing small-molecule inhibitors of the Keap1-Nrf2 pathway, which is implicated in oxidative stress-related diseases. The researchers employed structure-activity relationship (SAR) studies to optimize the compound's binding affinity, resulting in derivatives with nanomolar potency in cellular assays.

From a synthetic chemistry perspective, advances in the preparation of 4,4-Difluoro-1-(4-nitrophenyl)cyclohexan-1-amine have been reported in several recent publications. A 2023 article in Organic Process Research & Development detailed a scalable, cost-effective manufacturing process that employs continuous flow chemistry, addressing previous challenges related to batch-to-batch variability. This development is particularly significant for industrial applications, as it ensures a reliable supply of the compound for large-scale drug discovery programs.

In conclusion, 4,4-Difluoro-1-(4-nitrophenyl)cyclohexan-1-amine (CAS: 2228968-95-2) has emerged as a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Its unique structural properties and demonstrated biological activities make it a promising candidate for further development across multiple therapeutic areas. Ongoing research continues to explore its full potential, with particular emphasis on optimizing its pharmacokinetic properties and expanding its utility as a privileged scaffold in fragment-based drug design.